Cas no 2243507-43-7 (Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate hydrochloride)

• Product Name: Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate hydrochloride
• CAS No: 2243507-43-7
• MF: C₁₁H₁₃ClF₃NO₂
• MW: 283.674632787704
• CID: 5326215
• Update Time: 2025-07-25

Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3337253303
• methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate hydrochloride
• Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate;hydrochloride
• Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate hydrochloride

• Inchi： 1S/C11H12F3NO2.ClH/c1-10(15,9(16)17-2)7-3-5-8(6-4-7)11(12,13)14;/h3-6H,15H2,1-2H3;1H
• InChI Key： IFHVRRCLRUSKAQ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=CC=1)C(C(=O)OC)(C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate hydrochloride

Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate hydrochloride (CAS No. 2243507-43-7): A Comprehensive Overview

Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate hydrochloride, identified by its CAS number 2243507-43-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and its intriguing chemical properties.

The molecular structure of Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate hydrochloride consists of a propanoate ester moiety linked to an amino group, with a trifluoromethyl substituent attached to a phenyl ring. This particular arrangement imparts distinct physicochemical properties, making it a valuable candidate for further investigation in various therapeutic contexts.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The presence of the trifluoromethyl group in this compound is particularly noteworthy, as it is known to modulate the electronic properties of adjacent aromatic systems, thereby influencing its biological activity.

One of the most compelling aspects of Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate hydrochloride is its potential as a building block for more complex molecules. The combination of an amino group and an ester functionality provides multiple sites for chemical modification, allowing for the synthesis of derivatives with tailored biological properties. This flexibility has made it a focal point in the design of novel therapeutic agents.

Recent studies have highlighted the role of this compound in the development of small-molecule inhibitors targeting various biological pathways. Its structural features have been leveraged to create molecules with enhanced selectivity and potency against enzymes and receptors involved in diseases such as cancer and inflammatory disorders. The trifluoromethyl group, in particular, has been shown to improve binding interactions by increasing lipophilicity and reducing metabolic degradation.

The hydrochloride salt form of Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This property is crucial for ensuring efficient delivery and absorption within biological systems, thereby maximizing therapeutic efficacy.

In vitro studies have demonstrated promising results regarding the pharmacological activity of this compound. Researchers have observed notable interactions with specific protein targets, suggesting its potential as an intermediate in the synthesis of next-generation drugs. The ability to fine-tune its chemical structure allows for the optimization of pharmacokinetic parameters, including bioavailability and half-life.

The synthesis of Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic core.

The safety profile of this compound has been thoroughly evaluated through preclinical studies. Initial toxicology assessments indicate that it exhibits low toxicity at moderate doses, making it a promising candidate for further development into clinical trials. However, comprehensive toxicological studies are still ongoing to fully characterize its safety margins and potential side effects.

The impact of fluorine substitution on drug design cannot be overstated. The introduction of fluorine atoms into organic molecules can lead to significant changes in their biological behavior. In the case of Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate hydrochloride, the trifluoromethyl group plays a critical role in modulating reactivity and selectivity. This has opened up new avenues for medicinal chemists to explore innovative drug candidates.

The future prospects for Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate hydrochloride are bright, with ongoing research aimed at uncovering its full potential in therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved pharmacological properties. As our understanding of fluorinated compounds continues to grow, so too will their applications in medicine.

In conclusion, Methyl 2-amino-2-[4-(trifluoromethyl)phenyl]propanoate hydrochloride (CAS No. 2243507-43-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the quest for new therapeutic agents. With further research and development, this compound is poised to make substantial contributions to modern medicine.